Cas no 4478-00-6 ( )

• Product Name: &nbsp
• CAS No: 4478-00-6
• MF: C₁₈H₂₁N₅O₄S
• MW: 403.45544219017
• CID: 929646
• PubChem ID: 266544
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• S-benzyl-N2-methyl-6-thio-guanosine
• AC1L7Q8H
• NSC17159
• NSC234303
• NSC-105011
• 4478-00-6
• DTXSID50963277
• 6-(Benzylsulfanyl)-N-methyl-9-pentofuranosyl-3,9-dihydro-2H-purin-2-imine
• NSC105011
•  

• Inchi： 1S/C18H21N5O4S/c1-19-18-21-15-12(16(22-18)28-8-10-5-3-2-4-6-10)20-9-23(15)17-14(26)13(25)11(7-24)27-17/h2-6,9,11,13-14,17,24-26H,7-8H2,1H3,(H,19,21,22)
• InChI Key： PUVKYIMJDMFYPJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1C2=C(N=C(NC)N=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 403.13100
• Monoisotopic Mass: 403.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 150.85000
• LogP: 0.84480